Cas no 1075240-42-4 (Omadacycline Impurity 13)

Omadacycline Impurity 13 structure
Omadacycline Impurity 13 structure
Product Name:Omadacycline Impurity 13
CAS No:1075240-42-4
MF:C30H42N4O8
MW:586.676488399506
CID:5731715
Update Time:2023-12-18

Omadacycline Impurity 13 Chemical and Physical Properties

Names and Identifiers

    • Omadacycline Impurity 13
    • (4S,4aS,5aR,12aS)-4,7-bis(dimethylamino)-3,10,12,12a-tetrahydroxy-N-(hydroxymethyl)-9-((neopentylamino)methyl)-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
    • (4S,4aS,5aR,12aS)-4,7-Bis(dimethylamino)-9-[[(2,2-dimethylpropyl)amino]methyl]-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-N-(hydroxymethyl)-1,11-dioxo-2-naphthacenecarboxamide (ACI)
    • Inchi: 1S/C30H42N4O8/c1-29(2,3)12-31-11-15-10-18(33(4)5)16-8-14-9-17-22(34(6)7)25(38)21(28(41)32-13-35)27(40)30(17,42)26(39)19(14)24(37)20(16)23(15)36/h10,14,17,22,31,35-36,38-39,42H,8-9,11-13H2,1-7H3,(H,32,41)/t14-,17-,22-,30-/m0/s1
    • InChI Key: UYJXPAQXVWETSI-YJUULGSPSA-N
    • SMILES: O[C@]12C(O)=C3C(C4C(O)=C(CNCC(C)(C)C)C=C(N(C)C)C=4C[C@H]3C[C@H]1[C@@H](C(=C(C2=O)C(=O)NCO)O)N(C)C)=O

Omadacycline Impurity 13 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  24 h, 17 °C
Reference
Synthesis development of an aminomethylcycline antibiotic via an electronically tuned acyliminium Friedel-Crafts reaction
Chung, John Y. L.; Hartner, Frederick W.; Cvetovich, Raymond J., Tetrahedron Letters, 2008, 49(42), 6095-6100

Omadacycline Impurity 13 Raw materials

Omadacycline Impurity 13 Preparation Products

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